2-[(4-aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(4-aminophenyl)sulfanyl-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H18N2OS/c1-11-3-6-14(9-12(11)2)18-16(19)10-20-15-7-4-13(17)5-8-15/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: MQNXANSUZWDCDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=CC=C(C=C2)N)C
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• CAS RN: 763130-03-6

Description

2-[(4-Aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide, also known as 2-APS, is a small molecule that has been studied extensively in scientific research. 2-APS is a synthetic molecule that has been used in various laboratory experiments to study its biochemical and physiological effects. It has been used in studies of drug action, drug metabolism, and drug delivery. 2-APS is a highly versatile molecule that has been used in a variety of laboratory experiments and has been found to have a wide range of applications.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of sulfanilamide derivatives, including compounds structurally related to 2-[(4-aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide, have been extensively studied. For example, Lahtinen et al. (2014) synthesized four sulfanilamide derivatives and characterized them using various spectroscopic methods, including Infra-Red (IR), Nuclear Magnetic Resonance (NMR), and UV–visible (UV–Vis) spectra, alongside Liquid Chromatographic (LCMS) and High Resolution Mass Spectrometric (HRMS) methods. The study highlighted the distinct packing, hydrogen bonding models, and thermal properties of these derivatives, providing a foundation for understanding the structural and functional versatility of sulfanilamide compounds (Lahtinen et al., 2014).

Biological Activities

Several studies have evaluated the biological activities of compounds related to 2-[(4-aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide, including their antimicrobial, antifungal, and enzyme inhibition potentials. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety, suitable as antimicrobial agents. Their research underscored the potential of these compounds in combating microbial infections, offering a promising avenue for developing new antimicrobial agents (Darwish et al., 2014).

Molecular Docking and Anticancer Potential

The anticancer activity of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound with structural similarities to 2-[(4-aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide, was confirmed through in silico modeling, targeting the VEGFr receptor. This highlights the potential of such compounds in anticancer drug development, demonstrating their ability to interact with specific molecular targets involved in cancer progression (Sharma et al., 2018).

Enzyme Inhibition

Compounds structurally related to 2-[(4-aminophenyl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide have been explored for their enzyme inhibition properties. For instance, the design and synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors by Shukla et al. (2012) illustrate the utility of sulfanilamide derivatives in modulating enzyme activities relevant to cancer and other diseases (Shukla et al., 2012).